Fluorination Enhances Lipophilicity and Metabolic Stability
The presence of the fluoro group in 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid significantly increases its lipophilicity compared to the non-fluorinated analog, 2-(4-bromothiophen-3-yl)acetic acid. This is a critical parameter for improving membrane permeability and metabolic stability in drug candidates. The computed logP (XLogP3) for the target compound is 2.2, whereas the non-fluorinated analog has a predicted logP of 1.47 [1]. This difference of 0.73 log units indicates a nearly 5.4-fold increase in lipophilicity, which can directly impact a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile [2].
| Evidence Dimension | Lipophilicity (LogP) |
|---|---|
| Target Compound Data | XLogP3 = 2.2 |
| Comparator Or Baseline | 2-(4-bromothiophen-3-yl)acetic acid: Predicted LogP = 1.47 |
| Quantified Difference | ΔLogP = 0.73 (approx. 5.4-fold increase in lipophilicity) |
| Conditions | Computed values (XLogP3) at standard conditions. |
Why This Matters
Higher lipophilicity is directly correlated with improved passive membrane diffusion and can lead to better oral bioavailability and tissue penetration for potential drug candidates.
- [1] Kuujia. 2-(4-Bromothiophen-3-yl)-2-fluoroacetic acid - Cas no 1513175-51-3. View Source
- [2] American Elements. 2-(4-bromothiophen-3-yl)acetic acid - CAS# 1504282-77-2. View Source
